Muracein C
Overview
Description
Muracein C is a natural product found in Amycolatopsis orientalis with data available.
Scientific Research Applications
Angiotensin-Converting Enzyme Inhibition
Muracein C, a muramyl peptide produced by Nocardia orientalis, has been identified as an inhibitor of angiotensin-converting enzyme (ACE). This property suggests potential applications in regulating blood pressure and treating cardiovascular diseases. The structure of Muracein C includes N-acetylmuramic acid, alanine, glutamic acid, serine, and diaminopimelic acid (Singh & Johnson, 1984). Further, muracein A, a related compound, has shown competitive inhibition of ACE with promising potency (Bush, Henry & Slusarchyk, 1984).
Potential Nutraceutical Applications
While specific studies on Muracein C as a nutraceutical are limited, the broader category of nutraceuticals, including natural antioxidants and compounds derived from microbial sources, have shown various health benefits. These benefits include anti-inflammatory properties, chondroprotective effects, and potential in treating chronic diseases (Pearson et al., 2007). The antioxidant and anti-inflammatory actions of compounds similar to Muracein C suggest possible applications in health promotion and disease prevention.
properties
CAS RN |
91105-26-9 |
|---|---|
Molecular Formula |
C11H19NO7 |
Molecular Weight |
277.27 g/mol |
IUPAC Name |
N-[(3R,4R,5S,6R)-2,5-dihydroxy-6-(hydroxymethyl)-4-(1-oxopropan-2-yloxy)oxan-3-yl]acetamide |
InChI |
InChI=1S/C11H19NO7/c1-5(3-13)18-10-8(12-6(2)15)11(17)19-7(4-14)9(10)16/h3,5,7-11,14,16-17H,4H2,1-2H3,(H,12,15)/t5?,7-,8-,9-,10-,11?/m1/s1 |
InChI Key |
QWRYRQKHCGBRGW-NJJVJDFKSA-N |
Isomeric SMILES |
CC(C=O)O[C@H]1[C@@H]([C@H](OC([C@@H]1NC(=O)C)O)CO)O |
SMILES |
CC(C=O)OC1C(C(OC(C1O)CO)O)NC(=O)C |
Canonical SMILES |
CC(C=O)OC1C(C(OC(C1O)CO)O)NC(=O)C |
synonyms |
muracein C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[[Oxo(2-quinoxalinyl)methyl]amino]benzoic acid ethyl ester](/img/structure/B1229256.png)